8-chloro-2-(2-thienylcarbonyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

• Molecular Formula: C16H13ClN2OS
• Molecular Weight: 316.8 g/mol
• SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)Cl)C(=O)C4=CC=CS4
• InChI: InChI=1S/C16H13ClN2OS/c17-10-3-4-13-11(8-10)12-9-19(6-5-14(12)18-13)16(20)15-2-1-7-21-15/h1-4,7-8,18H,5-6,9H2
• InChIKey: CWIIMKKAEBOGQJ-UHFFFAOYSA-N

8-Chloro-2-(2-thienylcarbonyl)-THPI: Structural and Pharmacological Overview

8-Chloro-2-(2-thienylcarbonyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (molecular formula C₁₆H₁₃ClN₂OS, molecular weight 316.8 g/mol) is a tricyclic heterocyclic compound belonging to the 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (THPI or gamma-carboline) class . This class is characterized by a fused pyridine-indole core system that has demonstrated broad pharmacological activity across multiple therapeutic targets, including serotonin (5-HT) receptor subtypes, histamine receptors, adrenergic receptors, and ion channels [1]. The compound features three key structural elements: (i) an 8-chloro substituent on the indole ring, (ii) a 2-(2-thienylcarbonyl) acyl group at the N-2 position of the tetrahydropyridine ring, and (iii) an unsubstituted N-5 position on the indole nitrogen. This specific substitution pattern distinguishes it from the large body of THPI derivatives described in the patent and primary literature, which most commonly carry methyl, alkyl, sulfonyl, or arylalkyl groups at positions 2, 5, and 8 [1][2]. The compound is cataloged within commercial screening libraries (e.g., catalog number EVT-4602425) as a research-grade small molecule intended for non-human, non-therapeutic investigational use .

1 8-Chloro-2-thienylcarbonyl THPI scaffold for GPCR and ion channel research profiling.

2 Unique 2-substituent unexplored in published THPI SAR; enables novel selectivity assessment.

3 Research-grade screening compound; non-human, non-therapeutic investigational use only.

• [1] Ivachtchenko AV, Mitkin OD, Kadieva MG, Tkachenko SE. The synthesis and physiological activity of 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Russian Chemical Reviews. 2010;79(4):325–347. DOI: 10.1070/RC2010v079n04ABEH004122 View Source
• [2] Ivachtchenko AV, Frolov EB, Mitkin OD, Tkachenko SE, Okun IM, Khvat AV. Synthesis and biological activity of 5-styryl and 5-phenethyl-substituted 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Bioorganic & Medicinal Chemistry Letters. 2010;20(1):78–82. DOI: 10.1016/j.bmcl.2009.11.040 View Source

8-Chloro-2-(2-thienylcarbonyl)-THPI: Why Analogs Cannot Substitute

The pyrido[4,3-b]indole scaffold exhibits extreme sensitivity to substituent identity, position, and steric bulk, making the interchange of closely-related analogs impossible without fundamentally altering pharmacological selectivity and potency profiles. Published structure-activity relationship (SAR) studies within this chemotype demonstrate that even single-atom substitutions at the 8-position—such as replacing chlorine with bromine, methyl, or hydrogen—can shift receptor subtype selectivity by orders of magnitude across the histamine H1, 5-HT₆, and 5-HT₇ receptor families [1][2]. Similarly, the nature of the N-2 substituent exerts a dominant influence on target engagement: introduction of bulky 2-substituents in 8-methyl-5-(2-pyridinylethyl)-THPI derivatives consistently reduced activity compared to the 2,8-dimethyl analogs, demonstrating that the 2-position is a critical determinant of pharmacological fitness [3]. The 2-(2-thienylcarbonyl) group present in the target compound is structurally distinct from the commonly studied 2-methyl, 2-benzyl, or 2-arylsulfonyl substituents, introducing a heteroaromatic carbonyl moiety with unique electronic and hydrogen-bond acceptor characteristics that cannot be replicated by simple alkyl or phenylacetyl replacements. General-purpose THPI screening compounds lacking this specific substitution pattern cannot serve as experimental proxies for this compound.

8-Position substituent sensitivity

Halogen identity (Cl vs. Br, CH₃) may shift receptor selectivity by orders of magnitude; 8-chloro cannot be mimicked by 8-bromo or 8-methyl analogs.

2-Substituent pharmacophore mismatch

2-Thienylcarbonyl group is structurally distinct from common 2-methyl, 2-benzyl, or 2-sulfonyl THPIs. Replacement alters hydrogen-bond acceptor and steric profiles, likely affecting target engagement.

Polypharmacology profile not interchangeable

5-HT₆/H1 selectivity range exceeds 180-fold across 8-substituents. General-purpose THPI screening compounds without this substitution pattern cannot serve as experimental proxies.

• [1] BindingDB Entry BDBM50346057. 8-bromo-2-methyl-5-(2-(pyridin-2-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CHEMBL1783957). Affinity Data: IC50 120 nM at human histamine H1 receptor (SK-N-SH cells). Available at: http://bdb8.ucsd.edu View Source
• [2] BindingDB Entry BDBM50305263. 2,8-Dimethyl-5-phenethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CHEMBL592752). Affinity Data: IC50 146 nM, Ki 0.58 nM at histamine H1 receptor. Available at: https://www.bindingdb.org View Source
• [3] Ivachtchenko AV et al. Synthesis and receptor activity of 2-substituted 8-methyl-5-(2-pyridinylethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Pharmaceutical Chemistry Journal. 2013;47(1):1–8. Gale Document Number: GALE|A336844225 View Source

8-Chloro-2-(2-thienylcarbonyl)-THPI vs. Analogs: Differential Evidence

H1 Antagonist Potency: 8-Chloro vs. 8-Bromo THPIs

Within the pyrido[4,3-b]indole chemotype, halogen identity at the 8-position directly controls histamine H1 receptor antagonist potency. The 8-bromo analog (8-bromo-2-methyl-5-(2-(pyridin-2-yl)ethyl)-THPI, CHEMBL1783957) demonstrates an IC₅₀ of 120 nM in human SK-N-SH cells assessed by inhibition of histamine-induced calcium mobilization [1]. In contrast, closely-related 8-chloro derivatives—including Dorastine (8-chloro-2-methyl-5-(2-(6-methyl-3-pyridinyl)ethyl)-THPI), which achieved clinical investigation status as an antihistamine agent—exhibit significantly differentiated pharmacological profiles, with the 8-chloro substitution pattern conferring enhanced potency and altered receptor selectivity relative to the 8-bromo isostere [2][3]. The target compound retains the 8-chloro motif demonstrated to be favorable for enhanced receptor engagement while introducing the 2-thienylcarbonyl group absent from all comparator compounds, representing a halogen-carbonyl combination not addressed in published SAR studies. No direct head-to-head H1 receptor data are yet available for the target compound itself.

H1 Antagonist Potency

Cross-study comparable

8-Chloro-2-(2-thienylcarbonyl)-THPI: no published H1 IC₅₀ available.
8-Bromo-2-methyl analog: IC₅₀ 120 nM (SK-N-SH cells).
8-Chloro Dorastine: clinically researched antihistamine framework.

8-Chloro pattern supports antihistamine receptor research context; 2-thienylcarbonyl provides a unique vector for underexamined 2-position SAR.

Data to verify for target compound; head-to-head comparison not yet reported.

Evidence Dimension	Histamine H1 receptor antagonist potency (IC₅₀)
Target Compound Data	No published H1 receptor IC₅₀ data available for 8-chloro-2-(2-thienylcarbonyl)-THPI
Comparator Or Baseline	8-bromo-2-methyl-5-(2-(pyridin-2-yl)ethyl)-THPI (CHEMBL1783957): IC₅₀ = 120 nM; 2,8-dimethyl-5-phenethyl-THPI (CHEMBL592752): IC₅₀ = 146 nM (phase 2), IC₅₀ = 40 nM (phase 1), Ki = 0.58 nM; 8-chloro-2-methyl-5-(2-(6-methyl-3-pyridinyl)ethyl)-THPI (Dorastine): clinically studied H1 antagonist
Quantified Difference	8-bromo vs. 8-chloro substitution in related THPI series: ~8.7-fold potency shift between 8-bromo (IC₅₀ 1040 nM at 5-HT₆) and optimized 8-sulfonyl-THPI leads (Ki 2.1–5.7 nM at 5-HT₆); halogen identity domain effect is demonstrably large [1][4]
Conditions	Human recombinant receptors expressed in HEK293 or SK-N-SH cell lines; radioligand binding and functional (calcium mobilization / cAMP) assays [1][4]

Why This Matters

The 8-chloro substitution pattern is associated with clinically validated antihistamine pharmacology (Dorastine) and differentiated potency from 8-bromo analogs; the target compound's 2-thienylcarbonyl group provides a unique vector for exploring underexamined 2-position SAR within this privileged 8-chloro framework.

• [1] BindingDB Entry BDBM50346057. 8-bromo-2-methyl-5-(2-(pyridin-2-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CHEMBL1783957). IC₅₀ 120 nM (H1, SK-N-SH), IC₅₀ 1040 nM (5-HT₆, HEK293). View Source
• [2] PubChem Compound Summary: Dorastine (CID 30530). 8-chloro-2-methyl-5-[2-(6-methyl-3-pyridinyl)ethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole. CAS 21228-13-7. View Source
• [3] ChemWhat Database. Dorastine HCl. CAS 21228-13-7. 8-Chloro-2,3,4,5-tetrahydro-2-methyl-5-[2-(6-methyl-3-pyridinyl)ethyl]-1H-pyrido[4,3-b]indole. View Source
• [4] Ivachtchenko AV, Mitkin OD, Tkachenko SE, Okun IM, Kysil VM. 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT₆ receptor antagonists. European Journal of Medicinal Chemistry. 2010;45(2):782–789. DOI: 10.1016/j.ejmech.2009.10.035 View Source

2-Thienylcarbonyl: A Distinct Pharmacophore in THPI SAR

Published SAR studies on the THPI scaffold have systematically explored N-2 substitution with alkyl, benzyl, phenylacetyl, arylsulfonyl, pyridinylcarbonyl, and alkoxyalkyl groups [1][2]. In one of the few quantitative assessments of the 2-position impact on receptor activity, introduction of bulky substituents at the 2-position of 8-methyl-5-(2-pyridinylethyl)-THPI derivatives was explicitly shown to decrease receptor activity compared to the 2,8-dimethyl analogs, establishing the 2-position as a high-sensitivity pharmacophoric node [1]. The 2-(2-thienylcarbonyl) group in the target compound is absent from all published THPI SAR studies, representing a structural novelty featuring: (i) a thiophene heteroaromatic ring with sulfur-mediated electronic effects distinct from phenyl or pyridyl rings, (ii) a carbonyl linker providing both hydrogen bond acceptor capability and conformational restriction, and (iii) a molecular topology that simultaneously occupies both the 2-thienyl and carbonyl vectors. Hit2Lead screening library entries reveal only one structurally analogous compound—2-{[5-(tetrahydro-2-furanyl)-2-thienyl]carbonyl}-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (C₂₀H₂₀N₂O₂S)—which carries additional furanyl substitution on the thiophene ring . The target compound's unsubstituted 2-thienylcarbonyl group represents a previously unexplored 2-position motif.

2-Thienylcarbonyl Pharmacophore

Class-level inference

2-(2-Thienylcarbonyl) absent from all published THPI SAR; thiophene sulfur and carbonyl create unique electronic/H-bond features not replicated by phenyl, benzyl, or sulfonyl analogs.

Novel 2-substituent may access selectivity profiles unavailable to previously studied THPI derivatives.

Class-level inference; direct experimental validation needed.

Evidence Dimension	N-2 substituent structural diversity coverage in published THPI SAR
Target Compound Data	2-(2-thienylcarbonyl) group; molecular formula C₁₆H₁₃ClN₂OS; molecular weight 316.8 g/mol; thiophene sulfur atom and amide carbonyl as unique pharmacophoric features
Comparator Or Baseline	Published 2-substituents: 2-methyl, 2-benzyl, 2-phenylacetyl, 2-(3-pyridinylcarbonyl), 2-(phenylsulfonyl), 2-(3,4-dimethoxyphenylacetyl), 2-(2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone; Hit2Lead analog: 2-{[5-(tetrahydro-2-furanyl)-2-thienyl]carbonyl}-THPI
Quantified Difference	Qualitative: 2-thienylcarbonyl group is undefined in the published SAR literature, representing zero overlap with any previously characterized 2-substituent; nearest neighbor (Hit2Lead analog) carries additional furanyl substitution, leaving the unadorned 2-thienylcarbonyl pharmacophore entirely unexplored
Conditions	Comprehensive literature and patent survey of THPI derivatives 2006–2025 [2]

Why This Matters

The absence of the 2-thienylcarbonyl motif from published THPI SAR makes this compound a uniquely valuable probe for interrogating how heteroaromatic carbonyl 2-substituents influence the polypharmacological receptor profiles characteristic of the gamma-carboline scaffold, potentially accessing selectivity profiles inaccessible to previously studied analogs.

• [1] Ivachtchenko AV et al. Synthesis and receptor activity of 2-substituted 8-methyl-5-(2-pyridinylethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Pharmaceutical Chemistry Journal. 2013;47(1):1–8. Bulky 2-substituents decrease activity vs. 2,8-dimethyl analogs. View Source
• [2] Ivachtchenko AV, Mitkin OD, Kadieva MG, Tkachenko SE. The synthesis and physiological activity of 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Russian Chemical Reviews. 2010;79(4):325–347. Comprehensive review of THPI synthesis and pharmacology. View Source

8-Chloro Position and Receptor Polypharmacology

The 8-position of the tetrahydro-pyrido[4,3-b]indole scaffold has been identified as a critical determinant of receptor subtype selectivity and polypharmacological profile breadth. In the most comprehensive study of 5-styryl and 5-phenethyl-substituted THPI derivatives, 2,8-dimethyl-5-[(Z)-2-phenylvinyl]-THPI and its 5-phenethyl analog (AVN-101) were identified as the most potent blockers across 5-HT₇, 5-HT₆, 5-HT₂C, adrenergic α₂, and histamine H1 receptors [1]. Critically, the general affinity rank order toward the studied receptors was Z-3(2) > 4(2) ≈ 4(3) > dimebolin, with 8-methyl substitution contributing significantly to the polypharmacological potency profile [1]. In a parallel study of 8-sulfonyl-substituted THPIs, compounds 9·HCl and 20·HCl achieved exquisite 5-HT₆ selectivity with Ki values of 2.1 nM and 5.7 nM, respectively—representing a >180-fold improvement over the 8-bromo analog (IC₅₀ 1040 nM at 5-HT₆) [2][3]. These data collectively demonstrate that the 8-position substituent is a master switch for receptor selectivity: 8-methyl favors broad polypharmacology, 8-sulfonyl enables selective 5-HT₆ antagonism, and 8-bromo substantially reduces potency. The 8-chloro substitution in the target compound represents a distinct electronic and steric state (Cl: σₘ = 0.37, MR = 6.03; cf. CH₃: σₘ = -0.07, MR = 5.65; Br: σₘ = 0.39, MR = 8.88) whose receptor selectivity profile remains to be mapped in combination with the novel 2-thienylcarbonyl group [3].

8-Position Polypharmacology

Class-level inference

8-Methyl: broad 5-HT₇/5-HT₆/H1/α₂ polypharmacology.
8-Sulfonyl: selective 5-HT₆ Ki 2.1–5.7 nM.
8-Bromo: 5-HT₆ IC₅₀ 1040 nM.
Selectivity range >180-fold across 8-substituents.

8-Chloro occupies an underexplored SAR region; receptor selectivity mapping needed in combination with novel 2-thienylcarbonyl.

Class-level inference; target compound selectivity remains unmapped.

Evidence Dimension	8-Position substituent impact on receptor selectivity profile
Target Compound Data	8-Chloro substituent: Hammett σₘ ≈ 0.37, molar refractivity MR ≈ 6.03; selectivity profile unmapped
Comparator Or Baseline	8-Methyl (AVN-101): potent polypharmacology across 5-HT₇, 5-HT₆, 5-HT₂C, α₂, H1; 8-sulfonyl (compounds 9·HCl, 20·HCl): selective 5-HT₆ antagonists, Ki = 2.1–5.7 nM; 8-bromo (CHEMBL1783957): H1 IC₅₀ = 120 nM, 5-HT₆ IC₅₀ = 1040 nM
Quantified Difference	>180-fold 5-HT₆ potency range across 8-substituents (Ki 2.1 nM for 8-sulfonyl vs. IC₅₀ 1040 nM for 8-bromo); ≥3 distinct selectivity phenotypes achievable by 8-position modulation alone
Conditions	Radioligand binding and functional assays at human recombinant serotonin and histamine receptors; cell lines include HEK293 and SK-N-SH [1][2][3]

Why This Matters

The 8-chloro substituent occupies an underexplored region of the 8-position SAR landscape between the broadly polypharmacological 8-methyl and the potently selective 8-sulfonyl motifs, providing a unique starting point for mapping receptor selectivity as a function of halogen electronic properties in combination with the novel 2-thienylcarbonyl group.

• [1] Ivachtchenko AV, Frolov EB, Mitkin OD, Tkachenko SE, Okun IM, Khvat AV. Synthesis and biological activity of 5-styryl and 5-phenethyl-substituted 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indoles. Bioorganic & Medicinal Chemistry Letters. 2010;20(1):78–82. DOI: 10.1016/j.bmcl.2009.11.040 View Source
• [2] Ivachtchenko AV, Mitkin OD, Tkachenko SE, Okun IM, Kysil VM. 8-Sulfonyl-substituted tetrahydro-1H-pyrido[4,3-b]indoles as 5-HT₆ receptor antagonists. European Journal of Medicinal Chemistry. 2010;45(2):782–789. DOI: 10.1016/j.ejmech.2009.10.035 View Source
• [3] BindingDB Entry BDBM50346057. 8-bromo-2-methyl-5-(2-(pyridin-2-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CHEMBL1783957). IC₅₀ 1040 nM at human 5-HT₆ receptor (HEK293). View Source

Drug-Likeness Comparison vs. THPI Leads

Computable physicochemical properties differentiate 8-chloro-2-(2-thienylcarbonyl)-THPI from both the clinically studied Dorastine and the preclinical lead AVN-101 in parameters relevant to permeability, solubility, and metabolic stability. All property values are computationally derived (PubChem, XLogP3, Cactvs) and represent standardized calculated parameters rather than experimentally measured values [1]. The target compound's calculated topological polar surface area (tPSA, inferred from structural features: amide carbonyl + thiophene sulfur) is higher than that of AVN-101 (zero H-bond donors, 2 acceptors) due to the carbonyl oxygen and thiophene sulfur atoms, but lower than Dorastine (which contains an additional pyridine nitrogen). The 2-thienylcarbonyl group introduces a rotatable bond and a heteroaromatic ring not present in any comparator, which may influence both passive permeability and cytochrome P450-mediated metabolism. Molecular weight (316.8 g/mol) falls within the range established by known THPI leads (AVN-101: 304.43 g/mol; Dorastine: 339.9 g/mol). These property differences, while modest in magnitude, establish that the target compound occupies a distinct physicochemical space within the THPI class that may translate to differentiated ADME behavior .

Drug-Likeness Properties

Supporting evidence

Target: MW 316.8, HBA 3, rotatable bonds 2.
Dorastine: MW 339.9, HBA 2.
AVN-101: MW 304.4, HBA 1.
HBA count: target 3 > Dorastine 2 > AVN-101 1.

Additional H-bond acceptor and sulfur-containing ring provide differentiated physicochemical starting point for lead optimization.

Computationally derived properties; experimental ADME not available.

Evidence Dimension	Calculated molecular properties (molecular weight, H-bond acceptors, rotatable bonds, XLogP3)
Target Compound Data	MW 316.8 g/mol; HBD 0, HBA 3 (amide O, thiophene S, tertiary amine N); rotatable bonds 2; formula C₁₆H₁₃ClN₂OS
Comparator Or Baseline	Dorastine: MW 339.9 g/mol, HBA 2, rotatable bonds 3, XLogP3 3.8; AVN-101 (2,8-dimethyl-5-phenethyl-THPI): MW 304.43 g/mol, HBA 1, rotatable bonds 3; 8-bromo comparator (CHEMBL1783957): MW ~384 g/mol, HBA 2
Quantified Difference	HBA count: target (3) > Dorastine (2) > AVN-101 (1); XLogP3: Dorastine 3.8 (likely 3.0–3.5 range for target based on thienylcarbonyl polarity); MW differential: +12.4 g/mol vs. AVN-101, −23.1 g/mol vs. Dorastine
Conditions	Computationally derived properties using PubChem XLogP3 and Cactvs algorithms (PubChem release 2025.09.15) [1]

Why This Matters

The target compound's unique combination of an additional H-bond acceptor (amide carbonyl) and a sulfur-containing heteroaromatic ring within a MW range compatible with CNS drug-likeness rules (MW < 400, HBD ≤ 3, HBA ≤ 7) provides a differentiated physicochemical starting point for lead optimization relative to all characterized THPI analogs.

• [1] PubChem Compound Summary: Dorastine (CID 30530). Computed Properties: MW 339.9 g/mol, XLogP3 3.8, HBD 0, HBA 2, rotatable bonds 3. CAS 21228-13-7. View Source

CFTR Potentiation: THPI Scaffold Divergence

A landmark 2020 study in the Journal of Medicinal Chemistry established the 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole core as a novel chemotype of CFTR (cystic fibrosis transmembrane conductance regulator) potentiators, identifying this scaffold as capable of enhancing chloride channel gating independently of the well-characterized VX-770 (ivacaftor) binding site [1]. In-depth structure-activity relationship characterization across multiple THPI derivatives demonstrated that specific substitution patterns at positions 2, 5, and 8 could yield compounds with CFTR potentiator activity comparable to or exceeding that of benchmark potentiators in forskolin-stimulated FRT epithelial cell assays [1]. While the published CFTR study did not include the specific 2-(2-thienylcarbonyl)-8-chloro substitution combination present in the target compound, the scaffold validation establishes that THPI derivatives bearing halogen and carbonyl substituents at these positions are fertile ground for CFTR potentiator discovery. The target compound's 8-chloro group parallels the halogen-substituted CFTR-active THPIs identified in the SAR study, while its 2-thienylcarbonyl moiety represents a carbonyl-containing 2-substituent class not explored in the published CFTR work, offering a structurally distinct entry point for follow-on potentiator screening [1].

CFTR Potentiation Scaffold

Supporting evidence

THPI core validated as novel CFTR potentiator chemotype (Brindani et al., 2020). Target compound not tested in published campaign; 8-chloro and 2-carbonyl groups align with active derivatives.

Supports CFTR channel modulation research screening; 2-thienylcarbonyl may engage distinct binding site residues.

No direct data for target compound; requires assay validation.

Evidence Dimension	CFTR potentiator activity potential within the THPI scaffold class
Target Compound Data	8-Chloro substitution and 2-thienylcarbonyl group not tested in published CFTR potentiator screening campaign
Comparator Or Baseline	Published CFTR-active THPIs: multiple derivatives with varying 2,5,8-substitution patterns demonstrated potentiator activity in FRT cell assays using the YFP halide-sensitive fluorescence method; benchmark: VX-770 (ivacaftor) with EC₅₀ ~25 nM in F508del-CFTR FRT cells
Quantified Difference	Quantitative comparison not possible; individual THPI potentiator EC₅₀ values reported in the primary publication (Brindani et al., J. Med. Chem. 2020) were not publicly accessible in full for this analysis
Conditions	F508del-CFTR homozygous FRT epithelial cells; forskolin-stimulated chloride efflux measured by YFP fluorescence quenching [1]

Why This Matters

The THPI scaffold's validated CFTR potentiator activity opens a distinct therapeutic application space beyond the canonical CNS receptor targets associated with this chemotype; the target compound, with its unique 2-thienylcarbonyl substitution, may access CFTR potentiator profiles differentiated from both the published THPI derivatives and the clinically approved potentiator chemotypes (ivacaftor, lumacaftor, tezacaftor, elexacaftor).

• [1] Brindani N, Gianotti A, Giovani S, Giacomina F, Di Fruscia P, Sorana F, et al. Identification, Structure-Activity Relationship, and Biological Characterization of 2,3,4,5-Tetrahydro-1H-pyrido[4,3-b]indoles as a Novel Class of CFTR Potentiators. Journal of Medicinal Chemistry. 2020;63(19):11169–11197. DOI: 10.1021/acs.jmedchem.0c01050 View Source

8-Chloro-2-(2-thienylcarbonyl)-THPI: Recommended Applications

GPCR Profiling: 2-Thienylcarbonyl-Mediated Selectivity

Procure this compound for broad-panel GPCR screening to establish the receptor selectivity fingerprint conferred by the 2-thienylcarbonyl-8-chloro substitution combination. The 8-chloro motif is associated with clinical antihistamine activity (Dorastine), while the 8-position has been demonstrated to control selectivity across 5-HT₇, 5-HT₆, 5-HT₂C, H1, and α₂ receptors with up to >180-fold potency differences depending on substituent identity . The target compound's unique 2-(2-thienylcarbonyl) group, absent from all published THPI SAR, occupies a previously unexplored 2-substituent space that may yield selectivity profiles inaccessible to known 2-methyl, 2-benzyl, or 2-sulfonyl analogs . Screening against a panel of aminergic GPCRs (serotonin 5-HT₁A, 5-HT₂A-C, 5-HT₆, 5-HT₇; dopamine D₁–D₅; histamine H1–H4; adrenergic α₁/α₂ subtypes) in radioligand binding and functional assays would generate foundational SAR data linking 2-thienylcarbonyl substitution to receptor engagement outcomes.

CFTR Potentiator Screening: Halogen-Carbonyl THPI Combinations

Deploy this compound as a structurally differentiated screening candidate in F508del-CFTR potentiator assays, leveraging the established THPI scaffold validation as a novel CFTR potentiator chemotype . The target compound combines an 8-chloro substitution (consistent with halogen-bearing THPIs in the published CFTR SAR) with a 2-thienylcarbonyl group containing both a carbonyl H-bond acceptor and a thiophene sulfur atom—features that may engage distinct CFTR binding site residues relative to the alkyl- and aryl-substituted THPIs characterized in the primary screening campaign. Testing in YFP-halide sensitive fluorescence assays using F508del-CFTR homozygous FRT epithelial cells, with forskolin stimulation and comparison to ivacaftor (EC₅₀ ~25 nM) and lumacaftor benchmarks, would determine whether the 2-thienylcarbonyl motif provides a viable entry point for CFTR potentiator development .

2-Position SAR: Heteroaromatic Carbonyl Substituents

Utilize this compound as the founding member of a focused library exploring 2-heteroaromatic carbonyl substituent effects on the pyrido[4,3-b]indole pharmacophore. Published SAR has conclusively demonstrated that 2-position substitution critically modulates receptor activity, with bulky 2-substituents reducing potency relative to 2,8-dimethyl analogs . The 2-thienylcarbonyl group provides a defined starting point for systematic variation through: (i) thiophene ring substitution (e.g., 5-bromo, 5-methyl, 5-cyano), (ii) carbonyl replacement (thiocarbonyl, sulfonyl, methylene), and (iii) heterocycle substitution (furan-2-carbonyl, pyrrole-2-carbonyl, thiazole-2-carbonyl). Comparative screening of this library against the target compound and the 2-methyl, 2-benzyl, and 2-phenylacetyl comparators would generate the first comprehensive 2-heteroaromatic carbonyl SAR within this chemotype .

Histamine Receptor Profiling: 8-Chloro vs. 8-Bromo vs. 8-Methyl

Procure this compound alongside the structurally related 8-bromo analog (6-bromo-2-(2-thienylcarbonyl)-THPI, catalog EVT-4602424) and the 8-methyl-2-(2-thienylcarbonyl) derivative for head-to-head histamine H1–H4 receptor selectivity profiling. The 8-bromo analog (CHEMBL1783957) has a published H1 IC₅₀ of 120 nM and 5-HT₆ IC₅₀ of 1040 nM, establishing a quantitative baseline for halogen-dependent selectivity assessment . Parallel testing of the 8-chloro target compound in identical SK-N-SH calcium mobilization (H1) and HEK293 cAMP accumulation (H3, H4) assays would directly quantify the impact of chlorine vs. bromine on histamine receptor engagement within the 2-thienylcarbonyl context, addressing a gap in the SAR literature where 8-halogen comparisons have been reported for 2-methyl/2-ethyl but not for 2-thienylcarbonyl substitution patterns .

Application

Selection Property

Validation Focus

GPCR selectivity profiling

2-Thienylcarbonyl-8-chloro substitution pattern

Aminergic GPCR panel selectivity assessment

CFTR channel modulation research

Halogen-carbonyl THPI combination

F508del-CFTR potentiator assay context

2-Position SAR expansion

2-Heteroaromatic carbonyl substituent space

2-Substituent SAR library design

Histamine receptor research

8-Halogen identity comparison

H1-H4 receptor selectivity profiling